Cas no 612548-45-5 (Perindopril L-Arginine)

• Product Name: Perindopril L-Arginine
• CAS No: 612548-45-5
• MF: C₂₅H₄₆N₆O₇
• MW: 542.668746471405
• CID: 1060917
• PubChem ID: 12068809
• Update Time: 2025-07-19

Perindopril L-Arginine Chemical and Physical Properties

Names and Identifiers

• Perindopril L-Arginine
• (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid,(2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• Perindopril L-Argini
• L-Arginine mono[(2S,3aS,7aS)-1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)butyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylate]
• Q27147249
• 612548-45-5
• Perindopril arginine
• DTXSID70210159
• PERINDOPRIL ARGININE [ORANGE BOOK]
• SCHEMBL15090777
• UNII-TFT5IM1KGB
• RYCSJJXKEWBUTI-YDYAIEMNSA-N
• TFT5IM1KGB
• Perindopril (L)-Arginine
• D11580
• (2S,3aS,7aS)-1-((S)-2-(((S)-1-Ethoxy-1-oxopentan-2-yl)amino)propanoyl)octahydro-1H-indole-2-carboxylic acid compound with (S)-2-amino-5-guanidinopentanoic acid (1:1)
• G68531
• L-Arginine, (2S,3aS,7aS)-1-((2S)-2-(((1S)-1-(ethoxycarbonyl)butyl)amino)-1-oxopropyl)octahydro-1H-indole-2-carboxylate (1:1)
• CHEMBL3544986
• (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid;(2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• CHEBI:77655
• perindopril L-arginine salt
• L-arginine compound with (2S,3aS,7aS)-1-(((S)-1-ethoxy-1-oxopentan-2-yl)-L-alanyl)octahydro-1H-indole-2-carboxylic acid (1:1)
• PERINDOPRIL ARGININE [WHO-DD]
• L-arginine; perindopril
• DTXCID20132650

• Inchi： 1S/C19H32N2O5.C6H14N4O2/c1-4-8-14(19(25)26-5-2)20-12(3)17(22)21-15-10-7-6-9-13(15)11-16(21)18(23)24;7-4(5(11)12)2-1-3-10-6(8)9/h12-16,20H,4-11H2,1-3H3,(H,23,24);4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t12-,13-,14-,15-,16-;4-/m00/s1
• InChI Key： RYCSJJXKEWBUTI-YDYAIEMNSA-N
• SMILES： O=C([C@H](C)N[C@H](C(=O)OCC)CCC)N1[C@H](C(=O)O)C[C@@H]2CCCC[C@H]12.OC([C@H](CCC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 542.34279783g/mol
• Monoisotopic Mass: 542.34279783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 700
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224Ų

Additional information on Perindopril L-Arginine

Comprehensive Overview of Perindopril L-Arginine (CAS No. 612548-45-5): Mechanism, Applications, and Innovations

Perindopril L-Arginine (CAS No. 612548-45-5) is a salt formulation combining the angiotensin-converting enzyme (ACE) inhibitor Perindopril with the amino acid L-Arginine. This synergistic combination enhances bioavailability and therapeutic efficacy, particularly in cardiovascular diseases. The compound has gained attention for its dual-action benefits, addressing hypertension while improving endothelial function through nitric oxide modulation. As patients increasingly seek combination therapies with fewer side effects, Perindopril L-Arginine emerges as a scientifically validated option.

The pharmacological profile of Perindopril L-Arginine leverages the vasodilatory effects of L-Arginine, a precursor to nitric oxide, which complements Perindopril's ACE inhibition. Clinical studies highlight its superiority in reducing systolic blood pressure compared to standalone ACE inhibitors. Researchers also note its potential in managing metabolic syndrome, a trending topic in cardiovascular health. With rising Google searches for "ACE inhibitors with fewer side effects" and "natural vasodilators in hypertension treatment," this compound aligns with patient demand for holistic cardiovascular solutions.

From a chemical perspective, the CAS No. 612548-45-5 identifies the unique molecular structure where Perindopril forms a stable salt with L-Arginine. This improves solubility, a critical factor in drug formulation. Pharmaceutical manufacturers prioritize such innovations to enhance patient compliance, another frequently searched term in healthcare SEO. Analytical techniques like HPLC and mass spectrometry confirm the compound's purity, ensuring adherence to pharmacopeial standards.

Emerging applications of Perindopril L-Arginine extend to diabetic nephropathy and heart failure with preserved ejection fraction (HFpEF), conditions dominating recent medical conferences. Its ability to mitigate oxidative stress resonates with the growing interest in "antioxidant therapies for heart disease." Notably, the European Society of Cardiology has referenced its role in personalized medicine approaches, a hot topic in 2024's healthcare discussions.

Market analysts project growth for Perindopril L-Arginine-based products due to patent expirations and generic development opportunities. Formulators are exploring fixed-dose combinations with diuretics, responding to queries like "best combo drugs for stage 2 hypertension." Regulatory agencies emphasize rigorous bioequivalence studies for generic versions, ensuring therapeutic parity with branded counterparts.

In conclusion, Perindopril L-Arginine (CAS No. 612548-45-5) represents a convergence of cardiovascular pharmacology and patient-centric design. Its mechanism addresses both blood pressure control and vascular health, making it relevant to contemporary searches such as "how to improve arterial stiffness naturally." As research continues, this compound is poised to remain a key player in precision cardiology.